Cas no 1337208-54-4 (2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol)

• Product Name: 2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol
• CAS No: 1337208-54-4
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6086880
• PubChem ID: 83533489
• Update Time: 2025-05-21

2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol
• 1337208-54-4
• EN300-1838522

• Inchi： 1S/C12H19NO2/c1-8-5-10(12(3,13)7-14)11(15-4)6-9(8)2/h5-6,14H,7,13H2,1-4H3
• InChI Key： NVCNTJJTPVKYSI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1C(C)(CO)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol

Recent Advances in the Study of 2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol (CAS: 1337208-54-4)

The compound 2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol (CAS: 1337208-54-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in the development of novel analgesics and anti-inflammatory agents, leveraging its structural similarity to known pharmacophores. The methoxy and dimethyl substitutions on the phenyl ring, combined with the amino alcohol moiety, contribute to its unique reactivity and binding affinity.

Recent synthetic methodologies have optimized the production of 2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol, with a focus on improving yield and purity. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve enantiomerically pure forms of the compound, which is critical for its application in chiral drug development. These advancements have been documented in several high-impact journals, highlighting the compound's growing importance in medicinal chemistry.

Pharmacological studies have revealed that 2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders. In vitro and in vivo experiments have demonstrated its ability to modulate receptor activity, although the exact mechanisms remain under investigation. These findings have spurred further research into its therapeutic potential, particularly in the treatment of chronic pain and neurodegenerative diseases.

In addition to its pharmacological properties, the compound's metabolic stability and toxicity profile have been subjects of recent investigations. Preliminary data indicate that it undergoes relatively slow hepatic metabolism, which could be advantageous for prolonged therapeutic effects. However, detailed toxicological studies are still needed to fully assess its safety profile and potential side effects.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the discovery of derivatives and analogs of 2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol. These technologies may enable researchers to predict and optimize the compound's bioactivity, paving the way for its use in next-generation therapeutics. Collaborative efforts between academia and industry are likely to play a pivotal role in advancing this research.

In conclusion, 2-amino-2-(2-methoxy-4,5-dimethylphenyl)propan-1-ol (CAS: 1337208-54-4) represents a promising candidate for further exploration in drug discovery and development. Its unique structural and pharmacological properties, combined with recent advancements in synthetic and analytical techniques, position it as a valuable asset in the quest for novel therapeutic agents. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinical applications.